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Compound of Interest

Compound Name: Isomucronulatol 7-O-glucoside

Cat. No.: B15591041

Application Notes and Protocols:
Isomucronulatol 7-O-glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomucronulatol 7-O-glucoside is a flavonoid glycoside isolated from the roots of Astragalus
membranaceus.[1] It has garnered significant interest in the scientific community for its
potential therapeutic properties, including anti-inflammatory and anti-osteoarthritic effects.[1][2]
This document provides detailed protocols for the preparation and storage of Isomucronulatol
7-O-glucoside stock solutions to ensure stability and reproducibility in research settings.

Physicochemical Properties

A summary of the key physicochemical properties of Isomucronulatol 7-O-glucoside is
provided in the table below.
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Property Value Source
CAS Number 94367-43-8 [31[4]1[5][6]
Molecular Formula C23H28010 3114171
Molecular Weight 464.46 g/mol [31[4]
Purity >98% by HPLC [4]
Appearance White to off-white solid [8]

Stock Solution Preparation

The following protocol outlines the steps for preparing a stock solution of Isomucronulatol 7-

O-glucoside. The choice of solvent and concentration may vary depending on the specific

experimental requirements.

Recommended Solvents

Isomucronulatol 7-O-glucoside is soluble in several organic solvents. Dimethyl sulfoxide

(DMSO) is the most commonly recommended solvent for preparing high-concentration stock

solutions.[8] Other solvents that can be used include ethanol, methanol, and pyridine.[2]

Solvent Reported Solubility Notes
Ultrasonic assistance may be
needed. Use freshly opened,

DMSO 100 mg/mL (215.30 mM) )
hygroscopic DMSO for best
results.[8]

Ethanol Soluble [2][9]

Methanol Soluble [2][9][10]

Pyridine Soluble [2][9]

Materials

e Isomucronulatol 7-O-glucoside powder
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High-purity dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol provides a method for preparing a 10 mM stock solution in DMSO, a common
starting concentration for cell-based assays.

Acclimatization: Allow the vial of Isomucronulatol 7-O-glucoside powder to equilibrate to
room temperature for at least one hour before opening to prevent condensation.[9]

o Weighing: Carefully weigh the desired amount of Isomucronulatol 7-O-glucoside powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.645 mg of the compound (Molecular Weight = 464.46 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example
above, add 1 mL of DMSO.

o Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
If precipitation occurs, gentle warming or sonication can be used to aid dissolution.[1]

 Aliquotting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile, amber microcentrifuge tubes.[1][8]

Storage and Stability

Proper storage of the stock solution is critical for maintaining the integrity and activity of
Isomucronulatol 7-O-glucoside.
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Storage Temperature Storage Period Recommendations

Protect from light.[1][8]

-20°C 1 month )
Suitable for short-term storage.
Protect from light.[1][8]

-80°C 6 months Recommended for long-term

storage.

Note: Always protect the stock solution from light, as flavonoids can be light-sensitive.[1][8]

Experimental Workflow

The following diagram illustrates a typical workflow for the preparation and use of
Isomucronulatol 7-O-glucoside in a cell-based experiment.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/isomucronulatol-7-o-glucoside.html
https://www.medchemexpress.com/isomucronulatol-7-o-glucoside.html?locale=ja-JP
https://www.medchemexpress.com/isomucronulatol-7-o-glucoside.html
https://www.medchemexpress.com/isomucronulatol-7-o-glucoside.html?locale=ja-JP
https://www.medchemexpress.com/isomucronulatol-7-o-glucoside.html
https://www.medchemexpress.com/isomucronulatol-7-o-glucoside.html?locale=ja-JP
https://www.benchchem.com/product/b15591041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

(

)

Storage
y

[Store at -20°C or -80°C

(Protect from light)

Experimental Use

[ Y

Click to download full resolution via product page

Caption: Workflow for Isomucronulatol 7-O-glucoside stock solution preparation and use.
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Mechanism of Action: Anti-Inflammatory Signaling
Pathway

Isomucronulatol 7-O-glucoside has been shown to exert anti-inflammatory effects by
modulating key signaling pathways. In an IL-13-stimulated chondrosarcoma cell model, it has
been observed to reduce the expression of several osteoarthritis-related molecules.[2] The
diagram below illustrates a simplified representation of the signaling cascade inhibited by
Isomucronulatol 7-O-glucoside in this context.

IL-1 Receptor
Isomucronulatol
NF-kB Pathway 7-O-glucoside

Inflammation &
Cartilage Degradation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15591041?utm_src=pdf-body
https://www.chemfaces.com/natural/Isomucronulatol-7-O-glucoside-CFN93256.html
https://www.benchchem.com/product/b15591041?utm_src=pdf-body
https://www.benchchem.com/product/b15591041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Inhibition of IL-13-induced inflammatory signaling by Isomucronulatol 7-O-
glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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